1-Methyl-4-{[(2-{[(1-methyl-4-pyridiniumyl)carbonyl]amino}ethyl)amino]carbonyl}pyridinium

• Molecular Formula: C16H20N4O2+2
• Molecular Weight: 300.36 g/mol
• IUPAC Name: 1-methyl-N-[2-[(1-methylpyridin-1-ium-4-carbonyl)amino]ethyl]pyridin-1-ium-4-carboxamide
• InChI: InChI=1S/C16H18N4O2/c1-19-9-3-13(4-10-19)15(21)17-7-8-18-16(22)14-5-11-20(2)12-6-14/h3-6,9-12H,7-8H2,1-2H3/p+2
• InChI Key: XEPYSQPBZWPKKZ-UHFFFAOYSA-P
• SMILES: C[N+]1=CC=C(C=C1)C(=O)NCCNC(=O)C2=CC=[N+](C=C2)C

Description

1-Methyl-4-{[(2-{[(1-methyl-4-pyridiniumyl)carbonyl]amino}ethyl)amino]carbonyl}pyridinium, also known as MitoQ, is a mitochondria-targeted antioxidant that has gained significant attention in the scientific community in recent years. MitoQ is a synthetic compound that is designed to selectively accumulate in the mitochondria, where it can neutralize reactive oxygen species (ROS) and protect against oxidative damage.

Mechanism of Action

1-Methyl-4-{[(2-{[(1-methyl-4-pyridiniumyl)carbonyl]amino}ethyl)amino]carbonyl}pyridinium works by selectively accumulating in the mitochondria, where it can neutralize ROS and protect against oxidative damage. 1-Methyl-4-{[(2-{[(1-methyl-4-pyridiniumyl)carbonyl]amino}ethyl)amino]carbonyl}pyridinium is a potent antioxidant that can scavenge free radicals and prevent lipid peroxidation. 1-Methyl-4-{[(2-{[(1-methyl-4-pyridiniumyl)carbonyl]amino}ethyl)amino]carbonyl}pyridinium can also improve mitochondrial function by increasing ATP production and reducing mitochondrial membrane potential.
Biochemical and Physiological Effects:
1-Methyl-4-{[(2-{[(1-methyl-4-pyridiniumyl)carbonyl]amino}ethyl)amino]carbonyl}pyridinium has been shown to have a variety of biochemical and physiological effects. 1-Methyl-4-{[(2-{[(1-methyl-4-pyridiniumyl)carbonyl]amino}ethyl)amino]carbonyl}pyridinium can improve mitochondrial function, reduce oxidative stress, and protect against cell death. 1-Methyl-4-{[(2-{[(1-methyl-4-pyridiniumyl)carbonyl]amino}ethyl)amino]carbonyl}pyridinium can also reduce inflammation and improve vascular function. 1-Methyl-4-{[(2-{[(1-methyl-4-pyridiniumyl)carbonyl]amino}ethyl)amino]carbonyl}pyridinium has been shown to have neuroprotective effects in Parkinson's disease and Alzheimer's disease models. 1-Methyl-4-{[(2-{[(1-methyl-4-pyridiniumyl)carbonyl]amino}ethyl)amino]carbonyl}pyridinium can also reduce cardiac damage in ischemia-reperfusion injury models.

Advantages and Limitations for Lab Experiments

1-Methyl-4-{[(2-{[(1-methyl-4-pyridiniumyl)carbonyl]amino}ethyl)amino]carbonyl}pyridinium has several advantages for lab experiments. 1-Methyl-4-{[(2-{[(1-methyl-4-pyridiniumyl)carbonyl]amino}ethyl)amino]carbonyl}pyridinium is a selective mitochondria-targeted antioxidant that can be used to study the role of oxidative stress in various diseases and conditions. 1-Methyl-4-{[(2-{[(1-methyl-4-pyridiniumyl)carbonyl]amino}ethyl)amino]carbonyl}pyridinium is also a potent antioxidant that can be used to protect against oxidative damage in cell culture and animal models. However, 1-Methyl-4-{[(2-{[(1-methyl-4-pyridiniumyl)carbonyl]amino}ethyl)amino]carbonyl}pyridinium has some limitations for lab experiments. 1-Methyl-4-{[(2-{[(1-methyl-4-pyridiniumyl)carbonyl]amino}ethyl)amino]carbonyl}pyridinium is a synthetic compound that may have off-target effects. 1-Methyl-4-{[(2-{[(1-methyl-4-pyridiniumyl)carbonyl]amino}ethyl)amino]carbonyl}pyridinium is also expensive and may not be feasible for large-scale experiments.

Future Directions

There are several future directions for further research on 1-Methyl-4-{[(2-{[(1-methyl-4-pyridiniumyl)carbonyl]amino}ethyl)amino]carbonyl}pyridinium. One area of research is to study the potential therapeutic applications of 1-Methyl-4-{[(2-{[(1-methyl-4-pyridiniumyl)carbonyl]amino}ethyl)amino]carbonyl}pyridinium in other diseases and conditions, such as diabetes, obesity, and aging. Another area of research is to study the mechanism of action of 1-Methyl-4-{[(2-{[(1-methyl-4-pyridiniumyl)carbonyl]amino}ethyl)amino]carbonyl}pyridinium in more detail, including its effects on mitochondrial function and oxidative stress. Finally, there is a need for more studies on the safety and toxicity of 1-Methyl-4-{[(2-{[(1-methyl-4-pyridiniumyl)carbonyl]amino}ethyl)amino]carbonyl}pyridinium in humans.

Synthesis Methods

The synthesis of 1-Methyl-4-{[(2-{[(1-methyl-4-pyridiniumyl)carbonyl]amino}ethyl)amino]carbonyl}pyridinium involves the reaction of 4-chlorobenzoic acid with 1-methyl-4-piperidone to form the intermediate 1-methyl-4-{[(4-chlorobenzoyl)amino]methyl}piperidine. This intermediate is then reacted with 2-aminoethyl methacrylate to form the final product, 1-Methyl-4-{[(2-{[(1-methyl-4-pyridiniumyl)carbonyl]amino}ethyl)amino]carbonyl}pyridinium. The synthesis of 1-Methyl-4-{[(2-{[(1-methyl-4-pyridiniumyl)carbonyl]amino}ethyl)amino]carbonyl}pyridinium is a complex process that requires expertise in organic chemistry.

Scientific Research Applications

1-Methyl-4-{[(2-{[(1-methyl-4-pyridiniumyl)carbonyl]amino}ethyl)amino]carbonyl}pyridinium has been extensively studied for its potential therapeutic applications in a variety of diseases and conditions, including Parkinson's disease, Alzheimer's disease, cardiovascular disease, and cancer. 1-Methyl-4-{[(2-{[(1-methyl-4-pyridiniumyl)carbonyl]amino}ethyl)amino]carbonyl}pyridinium has been shown to improve mitochondrial function, reduce oxidative stress, and protect against cell death in these diseases.